4-Bromo-3-methyl-1-(phenylsulfonyl)-1H-indole

• Molecular Formula: C15H12BrNO2S
• Molecular Weight: 350.2 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-4-bromo-3-methylindole
• InChI: InChI=1S/C15H12BrNO2S/c1-11-10-17(14-9-5-8-13(16)15(11)14)20(18,19)12-6-3-2-4-7-12/h2-10H,1H3
• InChI Key: XLQHITAMOGOKLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=C1C(=CC=C2)Br)S(=O)(=O)C3=CC=CC=C3

Description

4-Bromo-3-methyl-1-(phenylsulfonyl)-1H-indole is a useful research compound. Its molecular formula is C15H12BrNO2S and its molecular weight is 350.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aq. 4M NaOH (3 mL) was added to a stirring mixture of 4-bromo-3-methyl-1H-indole (456 mg, 2.17 mmol; Intermediate 28), benzenesulfonyl chloride (306 μg, 2.39 mmol) and tetrabutylammonium hydrogen sulfate (74 mg, 0.22 mmol) in DCM (30 mL). The reaction mixture was stirred 1 h, combined with an earlier batch of this intermediate (followed this experimental and starting with 4-bromo-3-methyl-1H-indole, 100 mg, 0.48 mmol; Intermediate 28), washed twice with water, dried and concentrated. The crude product was purified by flash column chromatography (DCM/hexane 1:3). The product (650 mg, 70%) was obtained as a white solid. MS (ESI+) for C15H12BrNO2S m/z 350 (Monoisotop+H)+.